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Compound of Interest

S-tert-Butyl-L-cysteine
Compound Name:
hydrochloride

Cat. No.: B555383

For Immediate Release

This technical guide provides a comprehensive overview of the physical properties of S-tert-
Butyl-L-cysteine hydrochloride, a crucial derivative of the amino acid cysteine. Designed for
researchers, scientists, and professionals in drug development, this document outlines the
compound's key characteristics, experimental protocols for its analysis, and its primary
application in synthetic chemistry.

Core Physical Properties

S-tert-Butyl-L-cysteine hydrochloride is a white to off-white crystalline powder. Its
hydrochloride salt form enhances its stability and solubility in aqueous solutions, a critical factor
for its application in biological systems and peptide synthesis. The bulky tert-butyl group
attached to the sulfur atom provides steric protection for the thiol group, preventing unwanted
side reactions.

A summary of its key physical and chemical properties is presented below for easy reference.
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Property Value Reference
Molecular Formula C7H16CINO2S [1]
Molecular Weight ~213.72 g/mol [1]

White to off-white crystalline
Appearance ] [1]
powder or solid

Melting Point 203-204 °C to 212-220 °C [1]

Solubility Soluble in water [1]

Experimental Protocols

Accurate characterization of S-tert-Butyl-L-cysteine hydrochloride is essential for its
effective use. The following sections detail standardized experimental protocols for determining
its key physical properties.

Melting Point Determination (Capillary Method)

The melting point of S-tert-Butyl-L-cysteine hydrochloride can be determined using a
standard capillary melting point apparatus.

Procedure:

o Sample Preparation: A small amount of the dry crystalline compound is packed into a
capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.

e Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure accurate measurement.

o Observation: The temperature at which the substance first begins to melt and the
temperature at which it becomes completely liquid are recorded. This range represents the
melting point of the sample. A narrow melting range is indicative of high purity.
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Aqueous Solubility Determination (Gravimetric Method)

While S-tert-Butyl-L-cysteine hydrochloride is known to be soluble in water, the following
gravimetric method can be employed to determine its precise solubility at a given temperature.

Procedure:

e Saturation: An excess amount of S-tert-Butyl-L-cysteine hydrochloride is added to a
known volume of deionized water in a sealed container.

» Equilibration: The mixture is agitated at a constant temperature for a sufficient period to
ensure that equilibrium is reached and the solution is saturated.

« Filtration: A known volume of the saturated solution is carefully filtered to remove any
undissolved solid.

o Evaporation: The solvent from the filtered solution is evaporated to dryness.
e Mass Measurement: The mass of the remaining solid is accurately measured.

o Calculation: The solubility is calculated and expressed as grams of solute per 100 mL of
solvent.

Application in Solid-Phase Peptide Synthesis
(SPPS)

The primary application of S-tert-Butyl-L-cysteine hydrochloride is in solid-phase peptide
synthesis (SPPS), where the tert-butyl group serves as a protecting group for the thiol side
chain of the cysteine residue. This prevents the formation of unwanted disulfide bonds during
the peptide chain elongation process.

The following diagram illustrates a typical workflow for the incorporation of S-tert-Butyl-L-
cysteine into a peptide chain using Fmoc-based SPPS.

Cleavage from Resin

Coupling of next amino aci
Fmoc-Cys(tBu)-OH & tBu Deprotection (TFA)

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b555383?utm_src=pdf-body
https://www.benchchem.com/product/b555383?utm_src=pdf-body
https://www.benchchem.com/product/b555383?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Fmoc-SPPS Workflow for Cysteine Incorporation.

Structural Rationale for Use

The utility of S-tert-Butyl-L-cysteine hydrochloride in peptide synthesis is a direct
consequence of its molecular structure. The relationship between its structure and its function
as a protecting group is outlined below.
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Structure-Function Relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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